Cas no 72080-90-1 ((2-amino-4-methylpentyl)dimethylamine)

• Product Name: (2-amino-4-methylpentyl)dimethylamine
• CAS No: 72080-90-1
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 3181601
• PubChem ID: 20383004
• Update Time: 2025-04-23

(2-amino-4-methylpentyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1,2-PENTANEDIAMINE, N1,N1,4-TRIMETHYL-
• CS-0248852
• Z335289226
• AKOS016904482
• AKOS000262536
• 72080-90-1
• SB47251
• EN300-41634
• 1-N,1-N,4-trimethylpentane-1,2-diamine
• SCHEMBL1618810
• (2-amino-4-methylpentyl)dimethylamine
• DTXSID601290133
• N1,N1,4-Trimethyl-1,2-pentanediamine

• Inchi： 1S/C8H20N2/c1-7(2)5-8(9)6-10(3)4/h7-8H,5-6,9H2,1-4H3
• InChI Key： SYGGWSCXCCJJFT-UHFFFAOYSA-N
• SMILES： N(C)(C)CC(CC(C)C)N

Computed Properties

• Exact Mass: 144.162648646g/mol
• Monoisotopic Mass: 144.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2-amino-4-methylpentyl)dimethylamine

Comprehensive Guide to 1,2-PENTANEDIAMINE, N1,N1,4-TRIMETHYL- (CAS No. 72080-90-1): Properties, Applications, and Market Insights

1,2-PENTANEDIAMINE, N1,N1,4-TRIMETHYL- (CAS No. 72080-90-1) is a specialized organic compound belonging to the diamine family. This molecule features a unique structural configuration with methyl substitutions at the N1 and N4 positions, making it valuable for advanced chemical synthesis. Researchers and industries are increasingly interested in N1,N1,4-trimethyl-1,2-pentanediamine due to its versatile reactivity and potential applications in pharmaceuticals, agrochemicals, and material science.

The compound's molecular formula is C₈H₂₀N₂, with a molecular weight of 144.26 g/mol. Its branched-chain structure contributes to distinct physicochemical properties, including solubility characteristics that make it suitable for various formulation needs. Recent studies highlight how trimethyl-substituted pentanediamine derivatives can influence reaction kinetics in catalytic processes - a topic gaining traction in green chemistry research.

In pharmaceutical applications, 1,2-PENTANEDIAMINE, N1,N1,4-TRIMETHYL- serves as a key building block for drug discovery. Its structural features allow for the creation of novel molecular scaffolds, particularly in developing targeted therapies. The compound's amine functionality enables conjugation with various pharmacophores, addressing current industry demands for more efficient drug delivery systems and personalized medicine approaches.

The material science sector utilizes CAS 72080-90-1 as a crosslinking agent and monomer for specialty polymers. Its ability to form stable networks makes it valuable for creating high-performance coatings, adhesives, and composite materials. With the growing emphasis on sustainable materials, researchers are exploring how N1,N1,4-trimethyl-1,2-pentanediamine can contribute to bio-based polymer development - a hot topic in circular economy discussions.

From a market perspective, the demand for functionalized diamines like 1,2-PENTANEDIAMINE, N1,N1,4-TRIMETHYL- shows steady growth. Industry analysts project increased adoption in Asia-Pacific regions, particularly for electronic materials and specialty chemical applications. Manufacturers are responding to this trend by developing more efficient synthesis routes for trimethyl pentanediamine derivatives, often incorporating continuous flow chemistry methods for better yield and purity control.

Quality control of CAS 72080-90-1 involves advanced analytical techniques including GC-MS, HPLC, and NMR spectroscopy. These methods ensure the compound meets stringent purity requirements for research and industrial use. Recent advancements in analytical chemistry now allow for more precise characterization of N1,N1,4-trimethyl-1,2-pentanediamine isomers, addressing a common challenge in diamine chemistry.

Environmental and safety considerations for handling 1,2-PENTANEDIAMINE, N1,N1,4-TRIMETHYL- follow standard organic compound protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments with appropriate container materials is recommended. These handling procedures align with current industry best practices for specialty amine compounds.

Future research directions for 72080-90-1 include exploring its potential in energy storage applications and as a ligand in catalytic systems. The compound's structural flexibility makes it an interesting candidate for next-generation battery electrolytes and hydrogen storage materials - areas receiving significant research funding globally. Additionally, computational chemistry approaches are being employed to predict new applications for trimethyl-substituted diamines in various high-tech fields.

For researchers sourcing 1,2-PENTANEDIAMINE, N1,N1,4-TRIMETHYL-, several specialty chemical suppliers offer the compound in various quantities and purity grades. The development of more sustainable production methods for N1,N1,4-trimethyl-1,2-pentanediamine remains an active area of process chemistry innovation, with recent patents focusing on biocatalytic routes and waste-minimized syntheses.

In conclusion, CAS 72080-90-1 represents an important member of the functional diamine family with growing relevance across multiple industries. Its unique combination of structural features and reactivity continues to inspire new applications in cutting-edge technologies. As research progresses, we anticipate discovering more innovative uses for 1,2-PENTANEDIAMINE, N1,N1,4-TRIMETHYL- in solving contemporary material and chemical challenges.